Cas no 946328-22-9 (N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-fluorophenoxy)acetamide)

• Product Name: N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-fluorophenoxy)acetamide
• CAS No: 946328-22-9
• MF: C₂₀H₂₅FN₂O₂S
• MW: 376.488107442856
• CID: 6388062
• PubChem ID: 16931893
• Update Time: 2025-08-05

N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-fluorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-fluorophenoxy)acetamide
• N-[2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl]-2-(4-fluorophenoxy)acetamide
• AKOS024645954
• N-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-2-(4-fluorophenoxy)acetamide
• F2392-0802
• N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-2-(4-fluorophenoxy)acetamide
• 946328-22-9

• Inchi： 1S/C20H25FN2O2S/c21-17-5-7-18(8-6-17)25-14-20(24)22-13-19(16-9-12-26-15-16)23-10-3-1-2-4-11-23/h5-9,12,15,19H,1-4,10-11,13-14H2,(H,22,24)
• InChI Key： IRFIMPIWXWCPDD-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCCCCC1)C1C=CSC=1)(=O)COC1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 376.16207738g/mol
• Monoisotopic Mass: 376.16207738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 69.8Ų

Additional information on N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-fluorophenoxy)acetamide

Professional Introduction to N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-fluorophenoxy)acetamide (CAS No. 946328-22-9)

N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-fluorophenoxy)acetamide, a compound with the CAS number 946328-22-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of multiple heterocyclic rings, including azepane and thiophene, alongside a fluoro-substituted phenoxy group, contributes to its unique chemical properties and biological activity.

The synthesis of this compound involves a series of well-defined chemical transformations that highlight the expertise required in modern organic synthesis. The introduction of the azepan-1-yl moiety enhances the compound's solubility and bioavailability, while the thiophen-3-yl group introduces additional pharmacophoric elements that can interact with biological targets. The 4-fluorophenoxy acetamide moiety further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity.

In recent years, there has been growing interest in the development of novel compounds that incorporate fluoro-substituted aromatic rings due to their ability to improve metabolic stability and binding interactions with biological receptors. The incorporation of a 4-fluorophenoxy group in N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-fluorophenoxy)acetamide aligns with this trend, making it a promising candidate for further investigation.

The compound's potential applications extend to various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments. Preliminary studies have suggested that this molecule may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, its structure resembles known bioactive scaffolds that have shown efficacy in preclinical models. The combination of azepane and thiophene rings provides a unique scaffold that may offer advantages over existing treatments in terms of selectivity and reduced side effects.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-fluorophenoxy)acetamide and biological targets. These tools have enabled researchers to predict binding affinities, identify potential drug-like properties, and optimize molecular structures for better efficacy. The integration of experimental data with computational methods has accelerated the discovery process, making it possible to rapidly screen large libraries of compounds for potential therapeutic applications.

The synthesis of this compound also highlights the importance of green chemistry principles in pharmaceutical development. Efforts have been made to minimize waste and optimize reaction conditions, ensuring that the production process is both efficient and environmentally friendly. This approach aligns with global initiatives to promote sustainable practices in the chemical industry.

In conclusion, N-2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl-2-(4-fluorophenoxy)acetamide represents a significant contribution to the field of medicinal chemistry. Its unique structure, characterized by the presence of azepane, thiophene, and fluoro-substituted phenoxy groups, makes it a promising candidate for further investigation in drug development. The compound's potential applications in various therapeutic areas, coupled with advancements in computational chemistry and sustainable synthesis methods, position it as a valuable asset in the quest for novel therapeutic agents.